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Compound of Interest

Compound Name: Azido-PEG6-THP

Cat. No.: B11937955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Azido-PEG6-THP (Azido-PEG6-Tetrahydropyran), a bifunctional linker

molecule increasingly utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs)

and other advanced bioconjugates. While a specific Safety Data Sheet (SDS) for Azido-PEG6-
THP is not readily available, this document synthesizes critical safety information from

structurally related Azido-PEG compounds to establish a robust framework for its safe handling

and use in a laboratory setting.

Core Safety Data and Hazard Identification
The primary hazards associated with Azido-PEG6-THP stem from its azide functional group.

Organic azides are energetic compounds that can be sensitive to heat, shock, or friction, and

may decompose explosively. Additionally, like many chemical reagents, it may cause skin and

eye irritation. The following tables summarize the pertinent hazard information based on data

from analogous compounds.

Table 1: GHS Hazard Classification (Surrogate Data)
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Table 2: GHS Pictograms and Signal Word

Pictogram Signal Word

GHS07: Exclamation Mark Warning

Table 3: Precautionary Statements
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

P264
Wash hands thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get

medical advice/attention.
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P337+P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.

Experimental Protocols for Safe Handling
Given the absence of specific experimental protocols for Azido-PEG6-THP, the following

represents best practices for handling azide-containing PEGylated reagents in a research

environment.

General Handling and Storage
Storage: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open

flames. Recommended storage is at -20°C for long-term stability. Keep the container tightly

sealed to prevent moisture ingress.

Inert Atmosphere: For optimal stability, especially for long-term storage, consider storing

under an inert atmosphere (e.g., argon or nitrogen).

Work Area: Conduct all manipulations of Azido-PEG6-THP within a certified chemical fume

hood to minimize inhalation exposure.

Avoidance of Incompatibles: Keep away from strong oxidizing agents, strong acids, and

strong bases. Avoid contact with metals, as this can lead to the formation of shock-sensitive

metal azides.
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Personal Protective Equipment (PPE)
A critical component of safe handling is the consistent use of appropriate PPE.

Table 4: Recommended Personal Protective Equipment

Body Part Protection

Eyes/Face Chemical safety goggles or a face shield.

Skin

Chemical-resistant gloves (e.g., nitrile,

neoprene). A lab coat should be worn at all

times.

Respiratory

For operations that may generate dust or

aerosols, use a NIOSH-approved respirator with

an appropriate cartridge.

First Aid Measures
In the event of exposure, prompt and appropriate action is crucial.

Table 5: First Aid Procedures
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Exposure Route First Aid Measure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Logical Workflow for Safe Handling
The following diagram illustrates the logical progression of safety considerations when working

with Azido-PEG6-THP, from initial hazard assessment to emergency response.
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Caption: Logical workflow for the safe handling of Azido-PEG6-THP.

Spill and Disposal Procedures
Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. For small spills, absorb with an inert, non-combustible material (e.g.,

vermiculite, sand) and place in a sealed container for disposal. For large spills, contain the

spill and contact environmental health and safety personnel.

Waste Disposal: Dispose of waste materials in accordance with all applicable federal, state,

and local regulations. Do not dispose of down the drain. Azide-containing waste should be

treated as hazardous.

Conclusion
While Azido-PEG6-THP is a valuable tool in modern drug discovery and chemical biology, its

safe use is paramount. By adhering to the principles of hazard identification, risk assessment,

and the implementation of appropriate control measures as outlined in this guide, researchers

can minimize risks and maintain a safe laboratory environment. The information provided,

though based on surrogate data, offers a strong foundation for the responsible handling of this

and other similar azide-containing reagents. It is imperative for all users to consult with their

institution's safety office for specific guidance and to remain vigilant in their safety practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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